Cas no 870962-50-8 (2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde)

• Product Name: 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde
• CAS No: 870962-50-8
• MF: C₉H₈ClNO₅
• MW: 245.616521835327
• CID: 1861010
• PubChem ID: 11665953
• Update Time: 2025-11-02

2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-chloro-3,4-dimethoxy-5-nitro-
• 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde
• SCHEMBL5653572
• PKUPDUIRTWLSQH-UHFFFAOYSA-N
• Z2181682897
• EN300-11987754
• 2-chloro-3,4-dimethoxy-5-nitro-benzaldehyde
• 870962-50-8

• Inchi： 1S/C9H8ClNO5/c1-15-8-6(11(13)14)3-5(4-12)7(10)9(8)16-2/h3-4H,1-2H3
• InChI Key： PKUPDUIRTWLSQH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=C(C(=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.0091000Da
• Monoisotopic Mass: 245.0091000Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.4Ų

Additional information on 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde

Exploring the Properties and Applications of 2-Chloro-3,4-dimethoxy-5-nitrobenzaldehyde (CAS No. 870962-50-8)

2-Chloro-3,4-dimethoxy-5-nitrobenzaldehyde (CAS No. 870962-50-8) is a specialized aromatic aldehyde with a unique molecular structure that combines chloro, dimethoxy, and nitro functional groups. This compound has garnered significant attention in the field of organic synthesis due to its versatile reactivity and potential applications in pharmaceuticals, agrochemicals, and material science. The presence of multiple substituents on the benzene ring makes it a valuable intermediate for constructing complex molecules.

One of the most intriguing aspects of 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde is its role in the synthesis of heterocyclic compounds. Researchers have utilized this aldehyde as a key building block for creating nitrogen-containing heterocycles, which are prevalent in many biologically active molecules. The nitro group in particular offers opportunities for further functionalization, such as reduction to an amine or participation in cyclization reactions. These transformations are highly relevant to current trends in drug discovery, where the demand for novel scaffolds is ever-increasing.

From a structural perspective, the dimethoxy groups at positions 3 and 4 contribute to the compound's electronic properties, influencing its reactivity in electrophilic aromatic substitution reactions. The chloro substituent at position 2 adds another dimension to its chemical behavior, potentially serving as a leaving group in nucleophilic substitution reactions. This combination of features makes CAS No. 870962-50-8 particularly interesting for researchers exploring structure-activity relationships in medicinal chemistry.

The synthetic utility of 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde extends to materials science applications. Its aromatic core and multiple functional groups make it a potential precursor for organic electronic materials, particularly in the development of novel conjugated systems. With the growing interest in organic semiconductors and photovoltaic materials, compounds like this are being investigated for their optoelectronic properties and potential use in energy-related applications.

In the context of green chemistry, researchers are exploring more sustainable methods for producing and utilizing 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde. Recent publications have focused on catalytic approaches to its synthesis, minimizing waste and improving atom economy. These developments align with current industry priorities of reducing environmental impact while maintaining synthetic efficiency. The compound's stability under various conditions also makes it attractive for industrial-scale applications.

Analytical characterization of CAS 870962-50-8 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. The distinct pattern of substituents on the aromatic ring gives rise to characteristic signals in proton NMR, with the aldehyde proton appearing as a singlet around 10 ppm. These analytical features are important for quality control in research and production settings, ensuring the compound's purity and proper identification.

The pharmaceutical potential of 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde derivatives is an active area of investigation. Some studies suggest that structural analogs may exhibit interesting biological activities, though extensive pharmacological evaluation is still required. Researchers are particularly interested in how modifications to the nitro group or methoxy substituents might influence bioactivity, reflecting current trends in structure-based drug design.

From a commercial perspective, the availability of 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde from chemical suppliers has increased in recent years, reflecting growing demand from the research community. Pricing and purity specifications vary depending on the intended application, with higher purity grades being essential for pharmaceutical research. The compound's shelf life and storage requirements (typically at room temperature in a dry environment) make it relatively convenient to handle in laboratory settings.

Future research directions for CAS 870962-50-8 may include exploration of its use in multicomponent reactions, development of novel synthetic methodologies, and investigation of its potential in materials science applications. As synthetic chemistry continues to advance, this versatile building block is likely to find even broader utility across multiple scientific disciplines.

In summary, 2-chloro-3,4-dimethoxy-5-nitrobenzaldehyde represents an important synthetic intermediate with diverse potential applications. Its unique combination of substituents offers multiple handles for chemical modification, making it valuable for researchers working in various fields of chemical science. As interest in functionalized aromatic compounds continues to grow, this compound is well-positioned to play a significant role in future scientific developments.